N-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-1-(6-methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-1-(6-methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-amine is a useful research compound. Its molecular formula is C18H24N6S and its molecular weight is 356.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 356.17831596 g/mol and the complexity rating of the compound is 443. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Antitumor, Antifungal, and Antibacterial Pharmacophore Sites : The synthesis of pyrazole derivatives, including compounds structurally related to the query chemical, has shown significant biological activity against breast cancer and microbial threats. These compounds were characterized by X-Ray crystal study and their bioactivities were confirmed through various analyses (Titi et al., 2020).
Heterocyclic Synthesis : The creation of novel heterocyclic compounds, including thieno[2,3-d]pyrimidin derivatives, has been a focus for synthesizing a diverse range of compounds with potential biological activities. Such syntheses involve intramolecular cyclization techniques to create compounds with spectral, elemental, and crystallographic characteristics (Ho & Suen, 2013).
Pharmacological Properties and Applications
Antiemetic Agents : Compounds with a methylthio substituent on the pyrimidine ring, similar in structure to the query compound, have shown promising pharmacological profiles, including antiemetic, tranquilizing, and analgesic properties. These findings are the result of synthesizing and screening a series of 4-piperazinopyrimidines, highlighting the therapeutic potential of such compounds (Mattioda et al., 1975).
Dual-Action Hypoglycemic Agents : N-(pyrimidin-4-yl)thiazol-2-amine derivatives, through structural optimization, have been identified as potent dual-acting hypoglycemic agents activating both glucokinase (GK) and PPARγ. This indicates a promising avenue for the development of novel therapeutic agents for managing diabetes (Song et al., 2011).
Chemical Synthesis and Material Science
Microwave Irradiative Cyclocondensation : The synthesis of pyrimidine-linked pyrazole heterocyclic compounds by microwave irradiative cyclocondensation demonstrates the compound's utility in creating insecticidal and antimicrobial agents. This process involves the condensation of N-(4,6-dimethyl-pyrimidin-2-yl)-3-oxo butyramide with acid hydrazides, indicating the compound's relevance in synthesizing bioactive molecules (Deohate & Palaspagar, 2020).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-methyl-N-[(1-methylpyrazol-4-yl)methyl]-1-(6-methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N6S/c1-13-8-16-17(19-12-20-18(16)25-13)24-6-4-15(5-7-24)22(2)10-14-9-21-23(3)11-14/h8-9,11-12,15H,4-7,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXTBCVQNBPLRPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(N=CN=C2S1)N3CCC(CC3)N(C)CC4=CN(N=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.